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Basic Handling and Storage Guidelines

While explicit long-term storage conditions are not provided in the search results, the following table

summarizes the available physical property data that can inform handling and storage decisions.

Property Value / Description Source

Molecular Formula C13H20ClN5O4 (Hydrochloride salt) [1]

Molecular Weight 345.78 g/mol (Hydrochloride salt) [1]

Melting Point 132-134 °C [2]

Density 1.37 g/cm³ [2]

Recommended Storage and Handling Practices

Based on the standard handling practices for research chemicals and the available data, you should adhere to

the following protocols:

Storage Temperature: Store the compound at -20°C or lower. This is a standard precaution for many

bioactive peptides and amino acid derivatives to maintain long-term stability.
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Container: Keep the compound in a tightly sealed, original container to protect it from moisture and

air.
Handling: Allow the vial to reach room temperature before opening it to prevent condensation and

absorption of moisture. Perform weighing operations quickly and in a controlled atmosphere, such as
a dry box, if possible.

Intended Use: Remember that this product is exclusively for research purposes and is not
designed for human or veterinary therapeutic use [1].

Troubleshooting Common Experimental Issues

The following workflow can help you identify and resolve common problems related to compound stability

and purity.

Start: Unexpected
Experimental Result

Check Physical Appearance Verify Solubility Assay Purity (HPLC)

Compound clumped,
discolored, or hygroscopic

Low solubility or
hazy solution

Additional peaks
in chromatogram

Probable Cause:
Moisture Uptake
or Decomposition

Probable Cause:
Impurities or

Partial Degradation

Probable Cause:
Chemical Degradation

Action: Dry sample thoroughly.
Consider repurification.

Action: Filter solution.
Analyze and repurify compound.

Action: Repurify compound.
Ensure proper storage conditions.
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Methodology for Stability Assessment

If you need to establish the stability profile for your specific batch, here is a detailed protocol for conducting

a stability study.

Objective: To determine the chemical stability of H-Arg(NO2)-Obzl HCl under various storage conditions

over time.

Materials:

High-purity sample of H-Arg(NO2)-Obzl HCl
Analytical HPLC system with a C18 column

Suitable solvents (e.g., water, acetonitrile)
Controlled temperature environments (e.g., -20°C, 4°C, 25°C)

Desiccators and humidity chambers

Procedure:

Sample Preparation: Accurately weigh aliquots of the compound and place them in separate, clearly

labeled vials.
Storage Conditions: Store the sample vials under different stress conditions:

Long-term Storage: -20°C (control)
Accelerated Conditions: 4°C, 25°C, 40°C

Humidity Stress: 25°C / 75% Relative Humidity (using a saturated salt solution)
Light Sensitivity: Expose one sample to intense light as per ICH guidelines.

Time Points: Remove samples for analysis at predetermined intervals (e.g., 1, 3, 6, 12 months).
Analysis: At each time point:

Dissolve the sample to a specific concentration.
Analyze using HPLC to track the appearance of degradation products and the decrease in the

main peak area.
Calculate the percentage of remaining parent compound.

Data Interpretation: The condition under which the compound shows less than 10% degradation over a

specific period can be considered a suitable storage condition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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